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Compound of Interest

Compound Name: Meturin

Cat. No.: B1199309

An In-depth Technical Guide to Meturin: Safety and Handling

Disclaimer: The information available on "Meturin” indicates that it is a herbicide and not a
compound under development for therapeutic use. The following guide is based on limited
publicly available data and is intended for researchers and scientists. Professionals in drug
development should note the absence of pharmacological and clinical data.

Chemical Identity

Meturin is a chemical compound identified by the CAS Number 6263-38-3[1]. It is classified as
a phenylurea herbicide[2][3][4].

Safety and Toxicology

The primary toxicological information available for Meturin pertains to its use as a pesticide. It
is important to handle this compound with appropriate safety precautions in a laboratory or
agricultural setting.

Acute Toxicity Data

Quantitative structure-activity relationship (QSAR) modeling datasets include acute toxicity
values for Meturin, which are summarized below. These values are crucial for assessing the
potential ecological risk of the chemical[5][6].
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Descriptor Value Source

MW 2.16E+04 ECOTOX[5][6]
SpMax1_Bhe 2.74E+00 ECOTOX[5][6]
SM1_Bhe 3.88E+00 ECOTOX[5][6]
H-050 1.11E+00 ECOTOX[5][6]
GATS1p 3.17E+00 ECOTOX[5][6]

Reproductive and Teratogenic Effects

Studies on rats have indicated potential reproductive and teratogenic effects. Specifically,
Meturin has been associated with sperm abnormalities and has been shown to be teratogenic,
causing increased resorptions and intrauterine growth retardation[7].

Environmental Impact

Meturin can affect the biological activity of soil. Studies have shown that it can reduce the
numbers of fungi, heterotrophic bacteria, and other microorganisms in both sandy and loamy
soils. It has also been observed to reduce invertase and protease activity while intensifying
urease activity[8].

Mechanism of Action

As a phenylurea herbicide, the primary mechanism of action for Meturin is the inhibition of
photosynthesis[2]. There is no available information on its mechanism of action in mammalian
systems from a pharmacological perspective.

Handling and Safety Precautions

Given its classification as a herbicide and the available toxicity data, the following general
safety and handling guidelines should be followed. Specific handling protocols would typically
be detailed in a substance-specific Safety Data Sheet (SDS), which was not available in the
search results.
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o Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves,
safety glasses, and a lab coat when handling Meturin.

o Ventilation: Work in a well-ventilated area or under a chemical fume hood to minimize
inhalation exposure.

» Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials.

o Disposal: Dispose of Meturin and any contaminated materials in accordance with local,
state, and federal regulations for hazardous waste.

Gaps in a Drug Development Context

It is critical for the target audience to understand that there is a significant lack of information
necessary to evaluate Meturin as a potential therapeutic agent. The following are key areas
where data is absent:

+ Pharmacodynamics and Pharmacokinetics: No data is available on the absorption,
distribution, metabolism, and excretion (ADME) of Meturin in animal models relevant to drug
development.

» Signaling Pathways: There is no information on the molecular targets or signaling pathways
that Meturin may modulate in mammalian cells.

o Clinical Trials: Meturin has not been the subject of any clinical trials for therapeutic use.

o Detailed Experimental Protocols: Specific protocols for the synthesis, purification, and
analytical characterization of Meturin for pharmaceutical-grade quality are not available in
the public domain.

Due to the lack of information on signaling pathways or complex experimental workflows
relevant to drug development, no visualizations could be generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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